Cas no 2138194-27-9 (2-chloro-9-ethyl-3-(propan-2-yl)-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-9-ethyl-3-(propan-2-yl)-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2138194-27-9
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 5806728
• PubChem ID: 165953267
• Update Time: 2024-01-04

2-chloro-9-ethyl-3-(propan-2-yl)-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-ethyl-3-(propan-2-yl)-4H-pyrido1,2-apyrimidin-4-one
• 2138194-27-9
• 2-chloro-9-ethyl-3-(propan-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
• EN300-1083460

• Inchi： 1S/C13H15ClN2O/c1-4-9-6-5-7-16-12(9)15-11(14)10(8(2)3)13(16)17/h5-8H,4H2,1-3H3
• InChI Key： NNPJBHPKVYYQEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N2C=CC=C(CC)C2=N1)=O)C(C)C

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų